molecular formula C17H20N2O2 B4907550 4-butoxy-N-(4-pyridinylmethyl)benzamide

4-butoxy-N-(4-pyridinylmethyl)benzamide

Cat. No.: B4907550
M. Wt: 284.35 g/mol
InChI Key: WHEBUQMZGLKZEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Butoxy-N-(4-pyridinylmethyl)benzamide is a benzamide derivative featuring a butoxy group at the 4-position of the benzene ring and a 4-pyridinylmethyl substituent on the amide nitrogen.

Properties

IUPAC Name

4-butoxy-N-(pyridin-4-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O2/c1-2-3-12-21-16-6-4-15(5-7-16)17(20)19-13-14-8-10-18-11-9-14/h4-11H,2-3,12-13H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WHEBUQMZGLKZEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Quinazoline Derivatives (Quin-C1)

Structure : 4-Butoxy-N-[2-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinazolin-3(2H)-yl]benzamide (Quin-C1) .
Key Differences :

  • The nitrogen substituent is a quinazoline ring system instead of pyridinylmethyl.
  • The quinazoline core introduces additional hydrogen-bonding sites and planar aromaticity.
    Pharmacology :
  • Acts as a selective agonist for formyl peptide receptor 2 (FPR2), inducing chemotaxis, calcium mobilization, and ERK phosphorylation in neutrophils .
  • Lower efficacy compared to peptide agonists like WKYMVm but avoids superoxide generation, reducing oxidative stress risks .

mGluR5 PAMs: Fluorophenyl-Substituted Analogs

Examples :

  • VU0040237 : 4-Butoxy-N-(2-fluorophenyl)benzamide .
  • VU0357121 : 4-Butoxy-N-(2,4-difluorophenyl)benzamide .
    Key Differences :
  • Fluorophenyl groups enhance lipophilicity and blood-brain barrier penetration, critical for CNS targets.
    Pharmacology :
  • Potent positive allosteric modulators (PAMs) of metabotropic glutamate receptor 5 (mGluR5) with EC50 values ranging from 33 nM to 1.3 μM .
  • Investigated for schizophrenia and cognitive disorders due to modulation of glutamatergic signaling .

Benzimidazole and Benzotriazole Derivatives

Examples :

  • N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide : Exhibits antitumor activity (IC50 100–200 μM).
  • Key Differences:
  • Benzimidazole and benzotriazole substituents introduce rigid heterocycles, altering steric and electronic profiles compared to pyridinylmethyl.
    Applications : Antitumor activity linked to HDAC inhibition or DNA intercalation mechanisms .

Thiophene and Thiazole Derivatives

Examples :

  • 4-Butoxy-N-[2-(thiophen-2-yl)ethyl]benzamide : Thiophene ethyl group increases lipophilicity (logP = 4.01).
  • 4-Butoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide : Thiazole ring enhances metabolic stability.
    Key Differences :
  • Thiophene and thiazole substituents modulate electron density and hydrogen-bonding capacity, influencing target selectivity.

Structure-Activity Relationship (SAR) Analysis

Substituent Effects on Pharmacokinetics

Substituent Type Impact on Properties Example Compounds
Pyridinylmethyl Balances solubility (basic N) and lipophilicity 4-Butoxy-N-(4-pyridinylmethyl)benzamide
Fluorophenyl Enhances CNS penetration VU0040237, VU0357121
Heterocyclic (e.g., quinazoline, benzimidazole) Increases receptor affinity via π-π interactions Quin-C1 , Benzimidazole analog

Bioactivity Comparison

Compound Target/Activity EC50/IC50 Therapeutic Area
Quin-C1 FPR2 agonist Not reported Inflammation, Cancer
VU0040237 mGluR5 PAM 33 nM – 1.3 μM Schizophrenia, Cognition
Benzimidazole analog Antitumor 100–200 μM Oncology
Thiophene derivative Not specified - Undisclosed

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.